Cas no 1256466-93-9 (1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one)

1-(2,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone characterized by its trifluoroacetyl and dimethoxyphenyl functional groups. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and condensation reactions. The presence of methoxy groups at the 2- and 5-positions contributes to its stability and solubility in common organic solvents. Its structural features make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl group further imparts metabolic stability, making it useful in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its reactivity.

1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one structure

1256466-93-9 structure

Product Name:1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one

CAS No:1256466-93-9

MF:C₁₀H₉F₃O₃

MW:234.1719

MDL:MFCD07380772

CID:5087511

PubChem ID:62962055

Update Time:2026-03-02

1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethanone
- 2',5'-Dimethoxy-2,2,2-trifluoroacetophenone
- 1-(2,5-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-one
- alpha,alpha,alpha-Trifluoro-2',5'-dimethoxyacetophenone
- 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one
- MDL： MFCD07380772
- Inchi： 1S/C10H9F3O3/c1-15-6-3-4-8(16-2)7(5-6)9(14)10(11,12)13/h3-5H,1-2H3
- InChI Key： JPUPBTDNNDMNAO-UHFFFAOYSA-N
- SMILES： FC(C(C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
XLogP3: 2.7
Topological Polar Surface Area: 35.5

1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB435143-1 g	2',5'-Dimethoxy-2,2,2-trifluoroacetophenone	1256466-93-9	1g	€225.80	2022-03-02
abcr	AB435143-5 g	2',5'-Dimethoxy-2,2,2-trifluoroacetophenone	1256466-93-9	5g	€516.00	2022-03-02
abcr	AB435143-1g	2',5'-Dimethoxy-2,2,2-trifluoroacetophenone; .	1256466-93-9	1g	€453.80	2024-08-03
abcr	AB435143-5g	2',5'-Dimethoxy-2,2,2-trifluoroacetophenone; .	1256466-93-9	5g	€1019.30	2024-08-03
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